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Compound of Interest

Compound Name: Adinazolam Mesylate

Cat. No.: B1664377

Introduction

Adinazolam is a triazolobenzodiazepine that has emerged as a novel psychoactive substance
(NPS) in forensic casework.[1] Although initially developed as an anxiolytic and antidepressant,
it was never commercially marketed.[1][2] Its increasing presence in post-mortem and drug-
facilitated crime investigations necessitates the use of a well-characterized reference standard
for accurate identification and quantification in biological matrices.[1][3] Adinazolam mesylate,
the water-soluble salt form of adinazolam, is suitable for use as a reference standard in the
development and validation of analytical methods in forensic toxicology laboratories. This
document provides detailed protocols for the use of adinazolam mesylate in screening and

confirmation assays.
1. Physicochemical Properties of the Reference Standard

Adinazolam mesylate is available from commercial suppliers and serves as a crucial material
for routine analysis in forensic and clinical settings. Its solubility in water (>100 mg/mL)
simplifies the preparation of stock and working standard solutions for calibrators and controls.

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b1664377?utm_src=pdf-interest
https://www.cfsre.org/images/monographs/Adinazolam_081120_CFSRE_Toxicology_Report.pdf
https://www.cfsre.org/images/monographs/Adinazolam_081120_CFSRE_Toxicology_Report.pdf
https://cdn.who.int/media/docs/default-source/controlled-substances/45th-ecdd/adinazolam_draft.pdf?sfvrsn=17900a82_1
https://www.cfsre.org/images/monographs/Adinazolam_081120_CFSRE_Toxicology_Report.pdf
https://www.frontiersin.org/journals/toxicology/articles/10.3389/ftox.2025.1639890/full
https://www.benchchem.com/product/b1664377?utm_src=pdf-body
https://www.benchchem.com/product/b1664377?utm_src=pdf-body
https://www.benchchem.com/product/b1664377?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
1-(8-chloro-6-phenyl-4H-
triazolo[4,3-a]benzodiazepin-1-

IUPAC Name yI)-N,N-
dimethylmethanamine;methan
esulfonic acid

CAS Number 57938-82-6 (Mesylate Salt)

Molecular Formula C20H22CINsO3S

Molecular Weight 447.9 g/mol
Soluble in water (>100

Solubility mg/mL), methanol, and
dichloromethane.

Typically a white to off-white

Appearance N/A

solid.

2. Metabolism of Adinazolam

For accurate toxicological interpretation, it is critical to analyze for both the parent drug and its

major metabolites. The metabolism of adinazolam has been extensively studied, revealing

conversion to active and inactive compounds. The primary metabolites include N-desmethyl

adinazolam (NDMAD), estazolam, and a-hydroxyalprazolam. The presence of these

metabolites can confirm the ingestion of adinazolam.
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Figure 1: Metabolic Pathway of Adinazolam.
3. Experimental Protocols

Forensic analysis of benzodiazepines typically follows a two-tiered approach: an initial
screening test followed by a more sensitive and specific confirmation test. Immunoassays are
common for initial screening, while chromatographic techniques coupled with mass
spectrometry (LC-MS/MS or GC-MS) are the gold standard for confirmation.
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Figure 2: General Workflow for Benzodiazepine Analysis.
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Protocol 1: Inmunoassay Screening for Adinazolam
and Metabolites in Urine

Application: This protocol is for the presumptive detection of adinazolam and its cross-reactive
metabolites in urine samples. Commercial enzyme-multiplied immunoassay technique (EMIT)
and fluorescence polarization immunoassay (FPIA) kits for benzodiazepines can detect
adinazolam use.

Methodology:

Reference Standard Preparation:

o Prepare a 1.0 mg/mL stock solution of adinazolam mesylate in methanol.

o Prepare serial dilutions in drug-free synthetic urine to create calibrators and controls at
appropriate concentrations (e.g., near the assay cutoff of 200 or 300 ng/mL).

Sample Preparation:

o Centrifuge urine samples at 2000 x g for 10 minutes to remove particulate matter.

o Use the supernatant for analysis.

Instrumentation and Analysis:

o Perform the immunoassay according to the manufacturer's instructions for the specific
automated analyzer (e.g., Roche Cobas, Abbott Architect).

o Analyze calibrators, controls, and case samples.

Data Interpretation:

o Aresponse greater than the cutoff calibrator is considered a presumptive positive.

o Positive screening results must be confirmed by a more specific method like LC-MS/MS or
GC-MS.
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Protocol 2: LC-MS/MS Confirmation and
Quantification in Blood

Application: This protocol provides a highly sensitive and specific method for the simultaneous
confirmation and quantification of adinazolam and its major metabolites in blood, plasma, or
serum. LC-MS/MS is the gold standard for forensic toxicology confirmation.
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Figure 3: Detailed LC-MS/MS Sample Preparation Workflow.
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Methodology:
o Reference Standard and Internal Standard (IS) Preparation:
o Using adinazolam mesylate, prepare a 1.0 mg/mL stock solution in methanol.

o Prepare working solutions to spike into drug-free blood to create a calibration curve (e.qg.,
1,5, 10, 50, 100, 250 ng/mL) and quality control samples.

o Prepare a deuterated internal standard (e.g., Diazepam-d5) solution at a fixed
concentration (e.g., 100 ng/mL).

o Sample Preparation (Solid-Phase Extraction - SPE):
o Pipette 1 mL of calibrator, control, or case sample into a labeled tube.
o Add 50 puL of the internal standard solution to each tube.
o Add 3 mL of 100 mM sodium acetate buffer (pH 4.5). Vortex and sonicate for 15 minutes.
o Centrifuge at ~3000 rpm for 10 minutes.
o Load the supernatant onto a conditioned mixed-mode SPE cartridge.
o Wash the cartridge with deionized water, followed by an acidic buffer (e.g., acetic acid).
o Dry the cartridge thoroughly under nitrogen or vacuum.

o Elute the analytes with an appropriate organic solvent mixture (e.g., ethyl
acetate/ammonium hydroxide).

o Evaporate the eluate to dryness under a gentle stream of nitrogen at ~40°C.
o Reconstitute the residue in 100 pL of the mobile phase.
¢ Instrumentation and Analysis:

o Inject the reconstituted sample into an LC-MS/MS system.
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Parameter Setting Reference
C18 Column (e.g.,
LC Column Phenomenex Kinetex C18,
50mm x 3.0mm, 2.6 um)
) 10 mM Ammonium Formate,
Mobile Phase A
pH 3.0
) Acetonitrile or Methanol with
Mobile Phase B ) ]
0.1% Formic Acid
] 5% B to 95% B over ~10-13
Gradient _
minutes
Flow Rate 0.4 - 0.6 mL/min N/A
Electrospray lonization (ESI),
lon Source . N/A
Positive Mode
] Multiple Reaction Monitoring
MS Analysis N/A
(MRM)
Precursor lon (Q1): m/z 352.1 -
MRM Transition (Adinazolam) > Product lons (Q3): m/z 74,
58.4
N Precursor lon (Q1): m/z 338.1 -
MRM Transition (N-desmethyl) N/A

> Product lons (Q3): TBD

Protocol 3: GC-MS Confirmation in Blood or Tissue

Homogenate

Application: GC-MS is a reliable technique for the confirmation of benzodiazepines. For

thermally labile compounds or those with poor chromatographic properties, derivatization is

often required to improve stability and peak shape.

Methodology:

e Sample Preparation and Extraction:
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o Follow the same SPE procedure as described in Protocol 2 (Steps 2.1-2.9).

o Derivatization:

o After evaporating the eluate to dryness, add 50 pL of a derivatizing agent such as
MTBSTFA (N-methyl-N-(t-butyldimethylsilyl)trifluoroacetamide) with 1% TBDMCS.

o Add 50 pL of a solvent like ethyl acetate.

o Cap the vials and heat at ~70°C for 30 minutes.

o Cool to room temperature before injection.

e Instrumentation and Analysis:

Parameter Setting Reference
5% Phenyl-methylpolysiloxane

GC Column y Yoy N/A
(e.g., DB-5ms, HP-5ms)

Injector Temp. 250 - 280°C N/A
Start at 100°C, ramp to 300°C

Oven Program ] N/A
at 15-20°C/min

Carrier Gas Helium N/A
Electron lonization (El) at 70

lon Source
eV

) Selected lon Monitoring (SIM)

MS Analysis
or Full Scan
To be determined from

Target lons analysis of the derivatized N/A

reference standard.

4. Stability and Storage of Reference Standard and Samples

Reference Standard: Adinazolam mesylate powder should be stored at room temperature or

as specified by the supplier. Stock solutions prepared in methanol are generally stable when
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stored at -20°C in tightly sealed containers, protected from light.

Biological Samples: The stability of benzodiazepines in biological samples is a critical
consideration in forensic toxicology. Degradation can lead to an underestimation of the true
concentration. While specific long-term stability data for adinazolam is not extensively
published, data from structurally similar triazolobenzodiazepines like alprazolam and estazolam
suggest good stability when stored frozen.
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General
Storage Condition Benzodiazepine

Stability

Recommendation Reference

Significant
degradation observed
for some
benzodiazepines
Room Temperature (e.g., lorazepam,
oxazepam). Triazolo-
benzodiazepines are
more stable but can

still degrade.

Avoid long-term
storage. Analyze as

soon as possible.

Variable. Some

compounds are
Refrigerated (4°C) stable, while others
show significant loss

over months.

Suitable for short-term
storage (days to

weeks).

Generally good

stability for most

benzodiazepines,
Frozen (-20°C) ) i

including alprazolam

and estazolam, for up

to one year.

Recommended for all
long-term storage.

Excellent stability.

Considered the
Frozen (-80°C) optimal condition for
long-term

preservation.

Optimal for long-term

archival.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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